![molecular formula C12H12N2O B8443851 8-Allyl-2-methoxy-[1,5]naphthyridine](/img/structure/B8443851.png)
8-Allyl-2-methoxy-[1,5]naphthyridine
Cat. No. B8443851
M. Wt: 200.24 g/mol
InChI Key: YTFOSSXNLZKAAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08349828B2
Procedure details
A flask charged with trifluoro-methanesulfonic acid 6-methoxy-[1,5]naphthyridin-4-yl ester (2.50 g, 8.11 mmol; prepared according to WO 2007/107965), allyltributyltin (3.11 mL, 1.25 eq.) and DMF (20 mL) was degassed with 1\12. LiCl (1.29 g, 3.75 eq.) and Pd(PPh3)4 (234 mg, 0.025 eq.) were added and the mixture was stirred at 100° C. for 2 h. After cooling to rt the mixture was poured into 10% aq. NH4OH and EA, the aq layer was extracted with EA and the combined org. layers were washed with water (2×) and brine, dried over MgSO4 and concentrated. The residue was purified by CC (Hept/EA 2:1) to afford the title intermediate as a yellow oil (1.59 g, 98% yield).
Quantity
2.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[N:4]=[C:5]2[C:10](=[CH:11][CH:12]=1)[N:9]=[CH:8][CH:7]=[C:6]2OS(C(F)(F)F)(=O)=O.[CH2:21]([Sn](CCCC)(CCCC)CCCC)[CH:22]=[CH2:23].[Li+].[Cl-].[NH4+].[OH-]>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.CC(=O)OCC.CN(C=O)C>[CH2:23]([C:6]1[CH:7]=[CH:8][N:9]=[C:10]2[C:5]=1[N:4]=[C:3]([O:2][CH3:1])[CH:12]=[CH:11]2)[CH:22]=[CH2:21] |f:2.3,4.5,^1:44,46,65,84|
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Inputs
Step One
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Name
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|
|
Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
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COC=1N=C2C(=CC=NC2=CC1)OS(=O)(=O)C(F)(F)F
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|
Name
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|
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Quantity
|
3.11 mL
|
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Type
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reactant
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Smiles
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C(C=C)[Sn](CCCC)(CCCC)CCCC
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Name
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|
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Quantity
|
20 mL
|
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Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 100° C. for 2 h
|
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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was degassed with 1\12
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling to rt the mixture
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aq layer was extracted with EA
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WASH
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Type
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WASH
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|
Details
|
layers were washed with water (2×) and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
The residue was purified by CC (Hept/EA 2:1)
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
C(C=C)C=1C=CN=C2C=CC(=NC12)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.59 g | |
| YIELD: PERCENTYIELD | 98% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
